Cas no 1221722-18-4 (3-Amino-4-methylbenzonitrile hydrochloride)

• Product Name: 3-Amino-4-methylbenzonitrile hydrochloride
• CAS No: 1221722-18-4
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 5167484
• Update Time: 2025-11-02

3-Amino-4-methylbenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methylbenzonitrile hydrochloride
• 3-amino-4-methylbenzonitrilehydrochloride
• Z939944650
• 3-Amino-4-methylbenzonitrile hydrochloride

• Inchi： 1S/C8H8N2.ClH/c1-6-2-3-7(5-9)4-8(6)10;/h2-4H,10H2,1H3;1H
• InChI Key： RAWNGCCLQBHVBF-UHFFFAOYSA-N
• SMILES： Cl.NC1C=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Amino-4-methylbenzonitrile hydrochloride

Comprehensive Overview of 3-Amino-4-methylbenzonitrile hydrochloride (CAS No. 1221722-18-4)

3-Amino-4-methylbenzonitrile hydrochloride (CAS No. 1221722-18-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its amino and nitrile functional groups, serves as a critical intermediate in the development of bioactive molecules. Its molecular structure, C8H9N2·HCl, offers versatility in reactions such as coupling, cyclization, and functional group transformations, making it invaluable in medicinal chemistry.

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